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Compound of Interest

Compound Name: Pigment Yellow 182

Cat. No.: B1619675

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide

This guide provides a comprehensive analysis of the lightfastness of Pigment Yellow 182,
benchmarked against established industry standards and alternative yellow pigments. The data
presented is intended to inform researchers and professionals in drug development and other
scientific fields where color stability is a critical parameter.

Executive Summary

Pigment Yellow 182 is consistently reported by manufacturers to possess "good lightfastness,"
making it a candidate for applications requiring color stability upon exposure to light.[1][2] This
guide delves into the standardized methodologies for quantifying this property, namely the
American Society for Testing and Materials (ASTM) D4303 and the International Organization
for Standardization (ISO) 105-B02. While specific quantitative lightfastness data for Pigment
Yellow 182, such as a Blue Wool Scale or ASTM rating, is not readily available in public
literature, this guide provides a framework for its evaluation. By understanding the rigorous
testing protocols and comparing the general performance characteristics of other well-
documented yellow pigments, researchers can make informed decisions on the suitability of
Pigment Yellow 182 for their specific applications.

Lightfastness Standards: A Primer

The resistance of a pigment to fade or change color upon exposure to light is known as
lightfastness.[3] This is a critical property for materials used in pharmaceuticals, coatings, and
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other applications where color consistency is paramount. Two of the most widely recognized
standards for evaluating the lightfastness of pigments are:

e ASTM D4303: These are standard test methods for the lightfastness of colorants used in
artists' materials, but their principles are broadly applicable. They are designed to simulate
the color changes that might occur over time with indoor light exposure.[4]

e |ISO 105-B02: This international standard specifies a method for determining the color
fastness of textiles to artificial light, using a xenon arc fading lamp to replicate natural
daylight.[5] The principles of this standard are also widely applied to pigments.

Both standards rely on controlled exposure to a light source and comparison with standardized
reference materials. The most common of these is the Blue Wool Scale, which consists of eight
strips of wool dyed with blue dyes of varying lightfastness. The lightfastness of a sample is
rated from 1 (very poor) to 8 (excellent) by observing which of the blue wool strips fades to the
same extent as the sample under the same light exposure.[3][5][6] The ASTM standard also
provides a classification from | (Excellent) to V (Very Poor).[3]

Comparative Lightfastness of Yellow Pigments

To provide context for the evaluation of Pigment Yellow 182, the following table summarizes
the lightfastness ratings of several other common yellow pigments. This data, compiled from
various sources, highlights the range of performance available.
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Pigment Name

C.l. Name

Lightfastness
Rating (Blue
Wool Scale)

Lightfastness
Rating (ASTM)

Notes

Bismuth

Vanadate Yellow

PY 184

Excellent
lightfastness,
often used in
demanding

applications.

Benzimidazolone

Yellow

PY 151

7-8

Known for its
excellent
lightfastness and

durability.

Benzimidazolone

Yellow

PY 154

7-8

Another highly
durable
benzimidazolone

yellow.

Cadmium Yellow

PY 35/37

7-8

Excellent
lightfastness but
contains heavy

metals.

Arylide Yellow

PY 74

6-7

Good
lightfastness, but
can vary
between

manufacturers.

Hansa Yellow

PY 3

Moderate
lightfastness,
may not be
suitable for
archival

applications.[7]

Diarylide Yellow

PY 12/13/14

4-5

Fair
lightfastness,

generally not
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recommended
for applications
requiring high

permanence.

Experimental Protocols for Lightfastness Testing

Accurate and reproducible lightfastness testing is crucial for validating a pigment's
performance. The following are detailed methodologies based on the ASTM D4303 and ISO
105-B02 standards.

ASTM D4303: Lightfastness of Pigments in Artists'
Materials

This standard outlines several methods for accelerated lightfastness testing. A common

approach involves the use of a xenon arc apparatus.

Experimental Workflow:

‘Prepare identical samples of alternative yellow pigments for comparison. ‘ %el exposure conditions (e.g., irradiar . humidity) as per ASTM mzoa‘ })elermme the Blue Wool Scale rating by identifying the reference strip that

ation or s
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ASTM D4303 Experimental Workflow
Detailed Methodology:
e Sample Preparation:

o Disperse Pigment Yellow 182 and each comparative pigment in a clear, non-yellowing
binder (e.g., acrylic emulsion, linseed oil) at a standardized pigment-to-binder ratio.

o Apply a uniform film of each pigmented binder to an inert, stable substrate (e.g., primed
aluminum panels, specific paper stock).

o A portion of each sample should be masked with an opaque material to serve as an
unexposed reference.

o Prepare at least three replicate samples for each pigment.
e EXxposure:

o Mount the prepared samples in a xenon arc weathering apparatus equipped with
appropriate filters to simulate indoor daylight.

o Simultaneously expose a set of Blue Wool reference standards (BWS 1-8).

o The exposure conditions should be controlled according to the specific apparatus and
ASTM D4303 guidelines. Typical parameters include:

» [rradiance: e.g., 0.55 W/m2 at 340 nm
» Black Panel Temperature: e.g., 63°C
» Relative Humidity: e.g., 50%

o The total radiant exposure should be sufficient to cause fading in the less lightfast Blue
Wool standards.
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o Evaluation:

o At predetermined intervals, or at the end of the test, remove the samples from the
exposure chamber.

o Visually assess the color change of the exposed area of each sample compared to the
masked, unexposed area.

o Compare the degree of fading of each pigment sample to the fading of the Blue Wool
standards. The lightfastness rating corresponds to the Blue Wool strip that exhibits a
similar degree of color change.

o For a more quantitative assessment, use a spectrophotometer or colorimeter to measure
the CIE Lab* color values of the exposed and unexposed areas. Calculate the total color
difference (AE). A higher AE indicates greater color change.

o The ASTM lightfastness category is then assigned based on the calculated color
difference after a specific total radiant exposure.

ISO 105-B02: Color Fastness to Artificial Light

This standard is primarily for textiles, but its methodology is widely adapted for pigments. It also
utilizes a xenon arc lamp and the Blue Wool Scale.

Experimental Workflow:
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ISO 105-B02 Experimental Workflow

Detailed Methodology:

e Sample Preparation:

o Prepare the pigment samples in a manner relevant to their intended application. For a
general assessment, the method described for ASTM D4303 is suitable.

o Mount the samples on cards, ensuring a flat, uniform surface.

e Exposure:

o Place the mounted samples and a set of Blue Wool references (1-8) in the xenon arc
fading lamp apparatus.
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o Cover a portion of both the test specimens and the Blue Wool references with an opaque
mask.

o The exposure conditions are specified in ISO 105-B02 and are similar to those in the
ASTM standard.

o Evaluation:

o The assessment of color change is made by comparing the contrast between the exposed
and unexposed parts of the specimen with the contrasts on a standardized Grey Scale for
Assessing Change in Colour. This scale ranges from 5 (no change) to 1 (severe change).

o The lightfastness rating of the pigment is the number of the Blue Wool reference that
shows a color change that most closely matches the color change of the test specimen.

Conclusion and Recommendations

While specific, publicly available quantitative lightfastness data for Pigment Yellow 182 is
limited, the consistent qualitative descriptions of "good lightfastness"” from manufacturers
suggest it is a viable candidate for applications where color stability is important.[1][2] For
critical applications, particularly in the pharmaceutical and drug development fields, it is
imperative to conduct rigorous in-house validation following the standardized protocols outlined
in this guide.

By performing direct comparative studies of Pigment Yellow 182 against other yellow
pigments with well-documented lightfastness ratings, researchers can generate the necessary
data to confidently select the most appropriate material for their needs. The experimental
workflows and methodologies provided herein offer a robust framework for such a validation
process. It is recommended to use both visual assessment against the Blue Wool Scale and
guantitative colorimetric measurements to obtain a comprehensive understanding of the
pigment's performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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